4-Chloro-2-(trifluoromethyl)benzylamine
Overview
Description
4-Chloro-2-(trifluoromethyl)benzylamine is a chemical compound with the CAS Number: 771583-81-4 . It has a molecular weight of 209.6 and its IUPAC name is [4-chloro-2-(trifluoromethyl)phenyl]methanamine . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H7ClF3N/c9-6-2-1-5(4-13)7(3-6)8(10,11)12/h1-3H,4,13H2 . This indicates the specific arrangement of atoms in the molecule.Physical and Chemical Properties Analysis
This compound has a density of 1.4±0.1 g/cm3 . Its boiling point is 202.3±35.0 °C at 760 mmHg . It is recommended to be stored in a dark place, in an inert atmosphere, at 2-8°C .Scientific Research Applications
Palladium-Catalyzed Ortho-Trifluoromethylation
Miura et al. (2013) described the use of a Pd(II)-catalyzed process for the ortho-C-H trifluoromethylation of benzylamines, including 4-chloro-2-(trifluoromethyl)benzylamine, which is valuable in medicinal chemistry for creating ortho-trifluoromethyl-substituted benzylamines (Miura et al., 2013).
Platinum(IV) Complexes Synthesis and Anticancer Activities
Ameta et al. (2013) synthesized platinum(IV) complexes using benzylamine derivatives, including this compound. They observed significant anticancer activities in these complexes, particularly against the MCF-7 cell line (Ameta et al., 2013).
Cyclopalladation of Benzylamines
Fuchita et al. (1995) researched the reaction of benzylamines with palladium(II) acetate, leading to the formation of cyclopalladated complexes. This study includes secondary benzylamines, potentially relevant to this compound (Fuchita et al., 1995).
Synthesis of Substituted c-Phenylpiperazines
Mouhtaram et al. (1993) demonstrated the addition of benzylamine to 4-chloro-β-nitrostyrene, which is relevant for synthesizing substituted c-phenylpiperazines, a class of compounds with various applications (Mouhtaram et al., 1993).
Structure of Organic Salts from Benzylamine
Jin et al. (2015) studied the crystal and molecular structure of organic salts derived from benzylamine, providing insight into the chemical behavior and potential applications of benzylamine derivatives (Jin et al., 2015).
Safety and Hazards
This compound is classified as dangerous, with the signal word being "Danger" . It has the hazard statement H314, indicating that it causes severe skin burns and eye damage . The precautionary statements are P280, P305+P351+P338, and P310, which advise on protective measures, first aid procedures, and emergency contact respectively .
Mechanism of Action
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Chloro-2-(trifluoromethyl)benzylamine . For instance, the compound’s stability can be affected by temperature and light exposure. Its efficacy can be influenced by the physiological environment, such as pH and the presence of other biomolecules.
Properties
IUPAC Name |
[4-chloro-2-(trifluoromethyl)phenyl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClF3N/c9-6-2-1-5(4-13)7(3-6)8(10,11)12/h1-3H,4,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VPKIGWHSTBKRTA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C(F)(F)F)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClF3N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10590705 |
Source
|
| Record name | 1-[4-Chloro-2-(trifluoromethyl)phenyl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10590705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
771583-81-4 |
Source
|
| Record name | 1-[4-Chloro-2-(trifluoromethyl)phenyl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10590705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
